Cas no 1286695-37-1 (2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-4-(methylsulfanyl)phenylacetamide)

• Product Name: 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-4-(methylsulfanyl)phenylacetamide
• CAS No: 1286695-37-1
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6430800
• PubChem ID: 49709773
• Update Time: 2025-05-24

2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-4-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-4-(methylsulfanyl)phenylacetamide
• 2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methylsulfanylphenyl)acetamide
• 1286695-37-1
• SR-01000924770
• F5788-2998
• 2-(3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl)-N-(4-(methylthio)phenyl)acetamide
• 2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]-N-[4-(methylsulfanyl)phenyl]acetamide
• AKOS024518705
• SR-01000924770-1
• VU0520608-1

• Inchi： 1S/C20H23N3O3S/c1-3-26-17-8-6-16(7-9-17)23-13-12-22(20(23)25)14-19(24)21-15-4-10-18(27-2)11-5-15/h4-11H,3,12-14H2,1-2H3,(H,21,24)
• InChI Key： CLPSFLVPRJMLBF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(SC)C=C1)(=O)CN1C(=O)N(C2=CC=C(OCC)C=C2)CC1

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl-N-4-(methylsulfanyl)phenylacetamide

Compound 1286695-37-1: A Comprehensive Overview of 2-(3-(4-Ethoxyphenyl)-2-Oxoidiazolidin-1-YL)-N-(4-(Methylsulfanyl)phenyl)acetamide

The compound with CAS No. 1286695-37-1, commonly referred to as 2-(3-(4-Ethoxyphenyl)-2-Oxoidiazolidin-1-YL)-N-(4-(Methylsulfanyl)phenyl)acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes an imidazolidinone ring, an ethoxyphenyl group, and a methylsulfanylphenyl group. The combination of these functional groups makes it a unique candidate for exploring diverse chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as multi-component reactions and microwave-assisted synthesis. These techniques not only enhance the efficiency of the synthesis process but also contribute to the scalability of producing such complex molecules for further studies. The imidazolidinone ring is particularly noteworthy, as it is a versatile scaffold known for its stability and ability to participate in various chemical transformations.

One of the most promising aspects of this compound lies in its potential biological activity. Initial studies suggest that 2-(3-(4-Ethoxyphenyl)-2-Oxoidiazolidin-1-YL)-N-(4-(Methylsulfanyl)phenyl)acetamide may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable lead compound in drug discovery. Researchers have employed computational methods, including molecular docking and QSAR analysis, to predict its binding affinity to target proteins. These computational insights are being validated through in vitro experiments, which are expected to provide deeper understanding of its pharmacological profile.

The methylsulfanylphenyl group attached to the molecule introduces additional complexity and functionality. This group is known to enhance lipophilicity and improve drug-like properties such as permeability and bioavailability. Furthermore, the presence of the ethoxyphenyl group contributes to the molecule's electronic properties, potentially influencing its reactivity in various chemical reactions.

In terms of applications, this compound has shown promise in materials science as well. Its structural features make it a candidate for use in the development of advanced materials, such as stimuli-responsive polymers or organic semiconductors. The ability to tune its properties through functional group modification opens up new avenues for material design and innovation.

Looking ahead, collaborative efforts between chemists, biologists, and material scientists are expected to unlock further potential of this compound. Ongoing research is focused on optimizing its synthesis pathways, elucidating its mechanistic details in biological systems, and exploring its applications across multiple disciplines.

In conclusion, Compound 1286695-37-1 (2-(3-(4-Ethoxyphenyl)-2-Oxoidiazolidin-1-YL)-N-(4-(Methylsulfanyl)phenyl)acetamide) represents a fascinating example of modern organic chemistry's capabilities. Its intricate structure and diverse functional groups position it as a valuable tool for advancing both fundamental research and practical applications across various scientific domains.